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Compound of Interest

Compound Name: Indomethacin-d4

Cat. No.: B1140470

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. Indomethacin-d4, a deuterated form of the non-steroidal anti-
inflammatory drug Indomethacin, requires strict disposal protocols due to its inherent
hazardous properties. This guide provides essential, step-by-step instructions for its safe and
compliant disposal.

Indomethacin-d4 is classified as a hazardous substance. According to its Safety Data Sheet
(SDS), it is fatal if swallowed, may cause an allergic skin reaction, causes serious eye damage,
is suspected of causing genetic defects, and may damage fertility or the unborn child.[1]
Furthermore, it may cause long-lasting harmful effects to aquatic life.[1] Therefore, it must be
managed as hazardous waste, adhering to all applicable federal, state, and local regulations.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that all personnel are equipped with
appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab
coat.[2] All handling of Indomethacin-d4 waste should be conducted in a well-ventilated area
or under a chemical fume hood to avoid inhalation of dust or fumes.[2][3]

Step-by-Step Disposal Protocol for Indomethacin-d4

The disposal of Indomethacin-d4, as with many laboratory chemicals, should not be done via
standard trash or sewer systems.[4][5] Instead, a certified hazardous waste management
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company should be engaged for its disposal. The following steps outline the correct procedure
for accumulating and preparing Indomethacin-d4 for collection:

o Waste Segregation: Keep Indomethacin-d4 waste separate from other waste streams.[6]
Do not mix it with non-hazardous waste. Solid and liquid waste should be kept in separate,
clearly labeled containers.[6]

o Container Selection: Use a dedicated, leak-proof, and compatible container for collecting
Indomethacin-d4 waste.[6][7] The container must be kept securely closed except when
adding waste.[4][8]

e Labeling: The waste container must be clearly labeled as "Hazardous Waste" and should
identify the contents, including "Indomethacin-d4" and any other constituents.[6][8] The date
of waste accumulation should also be recorded.

e Storage: Store the sealed and labeled waste container in a designated "Satellite
Accumulation Area" (SAA) within the laboratory.[7][8] This area must be at or near the point
of generation and should be inspected weekly for any signs of leakage.[7][8]

e Arrange for Pickup: Once the container is full or has been in storage for a designated period
(often not to exceed one year for partially filled containers), contact your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor to arrange for pickup.[8]

Disposal of Empty Containers

Empty containers that once held Indomethacin-d4 must also be managed carefully. If the
container held an acute hazardous waste, it must be triple-rinsed with a suitable solvent.[4] The
rinsate must be collected and disposed of as hazardous waste.[4] After rinsing, deface all
chemical labels on the container before disposing of it as regular trash.[4]

Hazard Profile of Indomethacin-d4

To facilitate a quick reference for safety, the following table summarizes the key hazard
information for Indomethacin-d4.
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Hazard Classification

GHS Hazard Statement

Acute Toxicity - Oral

H300: Fatal if swallowed[1]

Eye Damage

H318: Causes serious eye damage[1]

Skin Sensitization

H317: May cause an allergic skin reaction[1]

Germ Cell Mutagenicity

H341: Suspected of causing genetic defects[1]

Reproductive Toxicity

H360: May damage fertility or the unborn
child[1]

STOT - Single Exposure

H335: May cause respiratory irritation[1]

STOT - Repeated Exposure

H373: May cause damage to organs through

prolonged or repeated exposure[1]

Aquatic Chronic

H413: May cause long lasting harmful effects to

aquatic life[1]

Disposal Workflow

The logical flow of the disposal process for Indomethacin-d4 is illustrated in the diagram

below. This workflow ensures that all safety and regulatory steps are followed in the correct

sequence.
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Caption: Workflow for the proper disposal of Indomethacin-d4 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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